Cas no 2172189-48-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-4-methylpentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-4-methylpentanoic acid
• CAS No: 2172189-48-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6345565
• PubChem ID: 165512034
• Update Time: 2025-05-22

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-4-methylpentanoic acid
• EN300-1541385
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}-4-methylpentanoic acid
• 2172189-48-7

• Inchi： 1S/C28H34N2O5/c1-17(2)23(15-25(31)32)29-26(33)28(3)14-8-13-24(28)30-27(34)35-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-24H,8,13-16H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： DJWJOOURBIUJMI-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-4-methylpentanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-4-methylpentanoic Acid: A Comprehensive Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-4-methylpentanoic acid is a complex organic compound with the CAS registry number 2172189-48-7. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a pentanoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. The presence of the cyclopentane ring introduces rigidity and unique electronic properties to the molecule, while the pentanoic acid group contributes to its solubility and reactivity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, amide bond formations, and protecting/deprotecting strategies. Recent advancements in asymmetric catalysis and stereochemistry have enabled researchers to achieve higher yields and better control over the stereochemical outcomes of such complex molecules. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of chiral catalysts to synthesize enantiomerically enriched derivatives of similar structures.

In terms of applications, this compound has shown potential in various fields. In drug discovery, its structural complexity makes it an attractive candidate for studying bioavailability and pharmacokinetics. Researchers have explored its ability to act as a prodrug or a delivery vehicle for bioactive molecules. Additionally, its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of advanced polymers and coatings.

Recent studies have also highlighted the importance of understanding the environmental impact of such compounds. As highlighted in a 2023 study published in Green Chemistry, there is growing interest in developing sustainable synthesis pathways for complex organic molecules like this one. By incorporating biodegradable components or using renewable feedstocks, chemists aim to reduce the environmental footprint of such compounds while maintaining their functionality.

The structural versatility of this compound also makes it an ideal candidate for further modifications. For example, substituting the Fmoc group with other protecting groups or altering the substituents on the cyclopentane ring could lead to new compounds with enhanced properties. Such modifications could open up new avenues for research in areas such as catalysis, sensors, and drug delivery systems.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-4-methylpentanoic acid represents a fascinating example of modern organic chemistry. Its complex structure, coupled with recent advancements in synthetic methodologies and applications across multiple disciplines, underscores its significance as a subject of scientific inquiry. As research continues to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.